Cas no 142450-58-6 (4,4'-Di-N-hexyloxybiphenyl)

• Product Name: 4,4'-Di-N-hexyloxybiphenyl
• CAS No: 142450-58-6
• MF: C₂₄H₃₄O₂
• MW: 354.525567531586
• MDL: MFCD00059438
• CID: 101074
• PubChem ID: 87567653
• Update Time: 2025-10-29

4,4'-Di-N-hexyloxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4,4'-bis(hexyloxy)-
• 4,4'-Dihexyloxybiphenyl
• 1-hexoxy-4-(4-hexoxyphenyl)benzene
• 4,4'-BIS(HEXYLOXY)BIPHENYL
• 4,4'-Dihexyloxy-1,1'-biphenyl
• 4,4'-Di-N-Hexyloxybiphenyl
• 4,4'-Bis(hexyloxy)-1,1'-biphenyl
• PubChem9079
• NPALUNJGWGOZQN-UHFFFAOYSA-N
• STK017716
• 4,4'-Bis(hexyloxy)-1,1'-biphenyl #
• A807909
• D1089
• 4,4/'-DI-N-HEXYLOXYBIPHENYL
• SCHEMBL14267492
• MFCD00059438
• DTXSID70345415
• AKOS001584330
• 4,4'-Dihexyloxybiphenyl, 98%
• T70272
• FT-0651857
• 142450-58-6
• DB-063434
• 4,4'-Di-N-hexyloxybiphenyl

• MDL： MFCD00059438
• Inchi： 1S/C24H34O2/c1-3-5-7-9-19-25-23-15-11-21(12-16-23)22-13-17-24(18-14-22)26-20-10-8-6-4-2/h11-18H,3-10,19-20H2,1-2H3
• InChI Key： NPALUNJGWGOZQN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 354.25600
• Monoisotopic Mass: 354.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 127.0 to 130.0 deg-C
• PSA: 18.46000
• LogP: 7.27180
• Solubility: Not determined

Additional information on 4,4'-Di-N-hexyloxybiphenyl

4,4'-Di-N-hexyloxybiphenyl (CAS No. 142450-58-6): A Comprehensive Overview

4,4'-Di-N-hexyloxybiphenyl, also known as di-N-hexyloxybiphenyl, is a compound with the CAS registry number 142450-58-6. This organic compound belongs to the class of biphenyl derivatives, which have been extensively studied for their unique electronic and structural properties. The molecule consists of two phenyl rings connected by a single bond, with each phenyl ring substituted at the para position by a hexyloxy group. This substitution pattern imparts specific electronic characteristics and enhances the compound's solubility in organic solvents.

The synthesis of 4,4'-Di-N-hexyloxybiphenyl typically involves nucleophilic aromatic substitution reactions. Recent studies have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions. For instance, researchers have reported the use of palladium catalysts in coupling reactions to synthesize biphenyl derivatives with high yields and purity. These advancements have made it easier to produce di-N-hexyloxybiphenyl on a larger scale for various applications.

Di-N-hexyloxybiphenyl has found applications in several fields, including organic electronics and materials science. One of the most notable applications is in the development of organic light-emitting diodes (OLEDs). The compound's ability to act as an electron transport layer has been extensively studied. Recent research has demonstrated that incorporating di-N-hexyloxybiphenyl into OLED structures can improve device efficiency and stability under high operational temperatures.

In addition to its role in electronics, 4,4'-Di-N-hexyloxybiphenyl has also been investigated for its potential in drug delivery systems. The compound's hydrophobic nature makes it a promising candidate for encapsulating hydrophobic drugs. Studies have shown that nanoparticles synthesized using di-N-hexyloxybiphenyl can enhance drug solubility and bioavailability while minimizing side effects.

The environmental impact of di-N-hexyloxybiphenyl has also been a topic of recent research. Scientists have evaluated its biodegradability and toxicity under various conditions. Results indicate that the compound exhibits low acute toxicity to aquatic organisms but may accumulate in certain environmental compartments over time. These findings highlight the need for responsible use and disposal practices when handling this compound.

In conclusion, 4,4'-Di-N-hexyloxybiphenyl (CAS No. 142450-58-6) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it an area of continued research interest. As our understanding of this compound deepens, it is likely to find even more innovative uses across various industries.